2-Butyrylamino-4-methyl-3-nitropyridine

• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol
• IUPAC Name: N-(4-methyl-3-nitropyridin-2-yl)butanamide
• InChI: InChI=1S/C10H13N3O3/c1-3-4-8(14)12-10-9(13(15)16)7(2)5-6-11-10/h5-6H,3-4H2,1-2H3,(H,11,12,14)
• InChI Key: XVTXFPJOWQXXBK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NC=CC(=C1[N+](=O)[O-])C

Description

2-Butyrylamino-4-methyl-3-nitropyridine is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-4-methyl-3nitropyridine (5.0 g) and N,N-dimethylaniline (8.5 ml) was heated at 100° C. under nitrogen atmosphere. To the solution was added butyryl chloride (3.5 ml) and the mixture was stirred at 100° C. for 5 hours. After being cooled to room temperature, ethyl acetate was added to the reaction mixture. The organic layer was separated and washed successively with water and brine. The solution was dried over magnesium sulfate and the solvent was evaporated in vacuo. The residue was washed with n-hexane to give 2-butyrylamino-4-methyl-3-nitropyridine (7.0 g).